1-(2-methoxyphenyl)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)cyclopropanecarboxamide

• IUPAC Name: 1-(2-methoxyphenyl)-N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C22H32N2O3/c1-26-20-5-3-2-4-19(20)22(10-11-22)21(25)23-16-17-6-12-24(13-7-17)18-8-14-27-15-9-18/h2-5,17-18H,6-16H2,1H3,(H,23,25)
• InChI Key: YXCPEFGWDIDHOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CC2)C(=O)NCC3CCN(CC3)C4CCOCC4
• Molecular Formula: C22H32N2O3
• Molecular Weight: 372.5 g/mol

Description

1-(2-methoxyphenyl)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C22H32N2O3 and its molecular weight is 372.509. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Studies and Medicinal Chemistry

Research has explored compounds with structural similarities to "1-(2-methoxyphenyl)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)cyclopropanecarboxamide" for their potential receptor binding and medicinal applications. For instance, studies on derivatives like WAY-100635 have shown potent and selective antagonist activity on 5-HT1A receptors, highlighting the importance of these compounds in understanding serotonin's regulatory mechanisms and their potential in treating disorders related to serotonin dysfunction (R. Craven, D. Grahame-Smith, N. Newberry, 1994).

Cytotoxicity and Antitumor Properties

Some derivatives have been investigated for their cytotoxic and antitumor properties. For example, research into 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives revealed compounds with significant in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating the potential for these compounds in cancer therapy (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014).

Radiotracer Synthesis for Imaging Studies

The synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, as demonstrated in one study, shows the feasibility of creating radiotracers for CB1 cannabinoid receptors, which could be used in positron emission tomography (PET) imaging to study various neurological conditions (†. R. Katoch-Rouse, A. Horti, 2003).

Mechanism of Action

Target of Action

Compounds with a structure similar to the one often target G-protein-coupled receptors (GPCRs), such as the dopamine D2 receptor .

Mode of Action

These compounds typically bind to the active site of their target receptor, causing a conformational change that triggers a cascade of intracellular events .